Cas no 1805638-37-2 (Methyl 4-cyano-2,6-dihydroxybenzoate)

• Product Name: Methyl 4-cyano-2,6-dihydroxybenzoate
• CAS No: 1805638-37-2
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 4953106
• Update Time: 2025-06-13

Methyl 4-cyano-2,6-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2,6-dihydroxybenzoate

• Inchi： 1S/C9H7NO4/c1-14-9(13)8-6(11)2-5(4-10)3-7(8)12/h2-3,11-12H,1H3
• InChI Key： KMMYJOYESLRFCS-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C=C(C=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.3
• Topological Polar Surface Area: 90.6

Additional information on Methyl 4-cyano-2,6-dihydroxybenzoate

Recent Advances in the Study of Methyl 4-cyano-2,6-dihydroxybenzoate (CAS: 1805638-37-2) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 4-cyano-2,6-dihydroxybenzoate (CAS: 1805638-37-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, characterization, and biological activity, shedding light on its role as a promising scaffold for drug development. This research brief aims to summarize the latest findings related to this compound and its implications for the field.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Methyl 4-cyano-2,6-dihydroxybenzoate, highlighting its efficient production through a multi-step process involving esterification and cyanation reactions. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, the researchers identified its potential as a building block for more complex molecules, particularly in the development of kinase inhibitors.

In another groundbreaking study, researchers investigated the biological activity of Methyl 4-cyano-2,6-dihydroxybenzoate against a panel of cancer cell lines. The results demonstrated significant antiproliferative effects, particularly in breast and lung cancer models. Mechanistic studies revealed that the compound induces apoptosis through the activation of caspase-3 and -9, suggesting its potential as a chemotherapeutic agent. These findings were further supported by in vivo experiments, where the compound exhibited reduced toxicity compared to conventional chemotherapy drugs.

The compound's unique chemical structure has also attracted attention in the field of antimicrobial research. A recent preprint on bioRxiv reported that Methyl 4-cyano-2,6-dihydroxybenzoate exhibits potent activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study proposed that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, a target distinct from currently available antibiotics. This discovery opens new avenues for the development of novel antimicrobial agents.

Beyond its direct therapeutic applications, Methyl 4-cyano-2,6-dihydroxybenzoate has been utilized as a key intermediate in the synthesis of more complex pharmaceutical compounds. A patent filed by a leading pharmaceutical company describes its use in the production of selective serotonin reuptake inhibitors (SSRIs), highlighting its versatility in medicinal chemistry. The patent also outlines scalable synthetic methods, addressing one of the key challenges in the commercialization of such compounds.

In conclusion, the growing body of research on Methyl 4-cyano-2,6-dihydroxybenzoate (CAS: 1805638-37-2) underscores its potential as a multifunctional compound in chemical biology and pharmaceutical development. Its demonstrated biological activities, coupled with its synthetic accessibility, position it as a valuable tool for drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and exploring its applications in combination therapies. As the field progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.